Cas no 2137635-52-8 (Propanoic acid, 2,2-difluoro-3-[2-methyl-3-(methylthio)propoxy]-)

• Product Name: Propanoic acid, 2,2-difluoro-3-[2-methyl-3-(methylthio)propoxy]-
• CAS No: 2137635-52-8
• MF: C₈H₁₄F₂O₃S
• MW: 228.256768703461
• CID: 5297512
• Update Time: 2025-10-29

Propanoic acid, 2,2-difluoro-3-[2-methyl-3-(methylthio)propoxy]- Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-[2-methyl-3-(methylsulfanyl)propoxy]propanoic acid
• 2,2-Difluoro-3-(2-methyl-3-methylsulfanylpropoxy)propanoic acid
• Propanoic acid, 2,2-difluoro-3-[2-methyl-3-(methylthio)propoxy]-

• Inchi： 1S/C8H14F2O3S/c1-6(4-14-2)3-13-5-8(9,10)7(11)12/h6H,3-5H2,1-2H3,(H,11,12)
• InChI Key： QASBWTDOWLJMPU-UHFFFAOYSA-N
• SMILES： S(C)CC(C)COCC(C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 187
• XLogP3: 1.8
• Topological Polar Surface Area: 71.8

Additional information on Propanoic acid, 2,2-difluoro-3-[2-methyl-3-(methylthio)propoxy]-

Propanoic acid, 2,2-difluoro-3-[2-methyl-3-(methylthio)propoxy]- (CAS No. 2137635-52-8): A Comprehensive Overview

Propanoic acid, 2,2-difluoro-3-[2-methyl-3-(methylthio)propoxy]-, identified by its CAS number CAS No. 2137635-52-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various applications in medicinal chemistry and drug design.

The molecular structure of Propanoic acid, 2,2-difluoro-3-[2-methyl-3-(methylthio)propoxy]- incorporates several key functional groups, including fluoro-substituted carbonyl moieties and an ether linkage. These structural elements contribute to its distinct chemical behavior and reactivity, making it a versatile intermediate in synthetic chemistry. The presence of fluoro atoms, in particular, is well-documented for enhancing metabolic stability and binding affinity in drug molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds due to their favorable pharmacokinetic properties. Studies have demonstrated that fluorine atoms can improve the bioavailability and duration of action of therapeutic agents. The compound Propanoic acid, 2,2-difluoro-3-[2-methyl-3-(methylthio)propoxy]- aligns with this trend, offering a potential scaffold for the development of novel drugs targeting various therapeutic areas.

One of the most compelling aspects of Propanoic acid, 2,2-difluoro-3-[2-methyl-3-(methylthio)propoxy]- is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged its structural motifs to create derivatives with enhanced pharmacological activity. For instance, modifications at the fluoro-substituted carbonyl group have been shown to modulate receptor interactions, leading to improved therapeutic outcomes.

The compound's unique chemical profile also makes it an attractive candidate for exploring new synthetic pathways. Advances in catalytic methods have enabled more efficient and sustainable production processes for such derivatives. These innovations not only reduce the environmental impact of drug manufacturing but also open up new possibilities for large-scale synthesis.

Evidence from cutting-edge research indicates that derivatives of Propanoic acid, 2,2-difluoro-3-[2-methyl-3-(methylthio)propoxy]- exhibit promising biological activities. For example, studies have highlighted its potential in inhibiting specific enzymes involved in inflammatory pathways. Such findings underscore the compound's significance as a lead molecule for drug discovery efforts aimed at addressing chronic diseases.

The integration of computational chemistry and high-throughput screening has further accelerated the development of novel compounds based on this scaffold. By leveraging these technologies, researchers can rapidly identify promising candidates for further optimization. This interdisciplinary approach has been instrumental in streamlining the drug discovery process and bringing new therapies to market more efficiently.

The safety and efficacy of compounds like Propanoic acid, 2,2-difluoro-3-[2-methyl-3-(methylthio)propoxy]- are critical considerations in pharmaceutical development. Rigorous preclinical studies are essential to evaluate their potential benefits and risks before human trials can commence. These studies provide valuable insights into dosing regimens, adverse effects, and overall therapeutic potential.

The regulatory landscape for fluorinated compounds is evolving rapidly, reflecting their growing importance in medicine. Agencies such as the FDA and EMA have established guidelines to ensure the safe use of these substances in drug formulations. Compliance with these regulations is paramount for companies seeking to develop and commercialize new therapies based on fluorinated compounds.

In conclusion, Propanoic acid, 2,2-difluoro-3-[2-methyl-3-(methylthio)propoxy]- (CAS No. 2137635-52-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable asset in drug development efforts. As research continues to uncover new applications for this compound and its derivatives, its impact on modern medicine is likely to grow even further.